Cas no 1223789-01-2 (4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1223789-01-2
• MF: C₂₁H₁₇ClFN₃S
• MW: 397.89618563652
• CID: 5345457
• Update Time: 2025-10-28

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-((2-chloro-4-fluorobenzyl)thio)-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• 4-[(2-chloro-4-fluorobenzyl)thio]-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• 4-[(2-chloro-4-fluorophenyl)methylsulfanyl]-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• 4-{[(2-CHLORO-4-FLUOROPHENYL)METHYL]SULFANYL}-2-(3,4-DIMETHYLPHENYL)PYRAZOLO[1,5-A]PYRAZINE
• STL082203
• 4-[(2-chloro-4-fluorobenzyl)sulfanyl]-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine
• 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C21H17ClFN3S/c1-13-3-4-15(9-14(13)2)19-11-20-21(24-7-8-26(20)25-19)27-12-16-5-6-17(23)10-18(16)22/h3-11H,12H2,1-2H3
• InChI Key： XZMUNJUSKJVSQA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1C2=CC(C3=CC=C(C)C(C)=C3)=NN2C=CN=1)F

Computed Properties

• Exact Mass: 397.082
• Monoisotopic Mass: 397.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine

4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine: A Comprehensive Overview

The compound CAS No. 1223789-01-2, also known as 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolopyrazines, which are known for their unique structural properties and diverse biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrazine core, which serves as a scaffold for various functional groups. The presence of a (2-chloro-4-fluorophenyl)methyl sulfanyl group at the 4-position and a 3,4-dimethylphenyl group at the 2-position introduces significant electronic and steric effects. These substituents not only enhance the compound's stability but also contribute to its unique pharmacokinetic properties. Recent research has demonstrated that these modifications can significantly influence the compound's bioavailability and metabolic pathways, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets. Studies have shown that it exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key cellular pathways. For instance, its interaction with nuclear factor-kappa B (NF-κB) has been extensively studied, revealing its potential as an anti-inflammatory agent in chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its biological applications, this compound has also gained attention in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its potential for industrial applications.

The synthesis of CAS No. 1223789-01-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps such as Suzuki coupling and Stille coupling reactions. These advancements have not only streamlined the synthesis process but also reduced the environmental footprint associated with its production.

From a pharmacological perspective, this compound has shown remarkable promise in preclinical studies targeting various disease states. Its ability to inhibit key enzymes involved in cancer cell proliferation has positioned it as a potential anticancer agent. Recent studies have demonstrated its efficacy in inhibiting tumor growth in animal models, highlighting its potential for translation into clinical settings.

In conclusion, 4-{[(2-chloro-4-fluorophenyl)methyl]sulfanyl}-2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazine represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique structural features, combined with recent advancements in synthesis and biological characterization, underscore its significance in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.